Cas no 2759351-68-1 (Dovitinib-RIBOTAC)

• Product Name: Dovitinib-RIBOTAC
• CAS No: 2759351-68-1
• MF: C₅₁H₅₆FN₉O₁₀S
• MW: 1006.10805416107
• CID: 6352759
• PubChem ID: 163321293
• Update Time: 2025-07-08

Dovitinib-RIBOTAC Chemical and Physical Properties

Names and Identifiers

• Dovitinib-RIBOTAC
• 2759351-68-1
• CHEMBL5170938
• SCHEMBL24233192
• CS-0227294

• Inchi： 1S/C51H56FN9O10S/c1-2-70-50(65)44-46(63)41(72-49(44)56-33-7-4-3-5-8-33)30-32-11-14-40(39(62)29-32)71-28-27-69-26-25-68-24-23-67-22-16-55-51(66)54-15-17-60-18-20-61(21-19-60)34-12-13-36-38(31-34)58-47(57-36)43-45(53)42-35(52)9-6-10-37(42)59-48(43)64/h3-14,29-31,62-63H,2,15-28H2,1H3,(H,57,58)(H3,53,59,64)(H2,54,55,66)/b41-30-,56-49-
• InChI Key： YTBJOOVFCGXASL-CDZPYBOYSA-N
• SMILES： S1/C(/C(C(=O)OCC)=C(/C/1=C/C1C=CC(=C(C=1)O)OCCOCCOCCOCCNC(NCCN1CCN(C2=CC=C3C(=C2)NC(C2C(NC4C=CC=C(C=4C=2N)F)=O)=N3)CC1)=O)O)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 1005.38548835g/mol
• Monoisotopic Mass: 1005.38548835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 72
• Rotatable Bond Count: 23
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 273Ų

Additional information on Dovitinib-RIBOTAC

Exploring Dovitinib-RIBOTAC (CAS No. 2759351-68-1): A Novel Targeted Therapy in Oncology Research

In the rapidly evolving field of precision medicine, Dovitinib-RIBOTAC (CAS No. 2759351-68-1) has emerged as a groundbreaking compound combining the kinase-inhibiting properties of Dovitinib with the RNA-targeting capabilities of RIBOTAC technology. This hybrid molecule represents a paradigm shift in targeted cancer therapies, addressing one of the most pressing challenges in oncology: drug resistance and tumor heterogeneity. Researchers are particularly excited about its potential to overcome limitations of traditional small-molecule inhibitors by simultaneously targeting protein kinases and disease-related RNAs.

The scientific community's interest in Dovitinib-RIBOTAC aligns with current trends in cancer drug discovery, where combination therapies and multi-target agents dominate research discussions. Unlike conventional kinase inhibitors that often face adaptive resistance, this innovative compound utilizes the RIBOTAC platform to degrade specific RNA molecules essential for cancer cell survival. This dual mechanism of action has shown promise in preclinical studies against various solid tumors and hematological malignancies, particularly those with FGFR pathway alterations - a hot topic in precision oncology circles.

From a molecular perspective, Dovitinib-RIBOTAC (CAS No. 2759351-68-1) represents a sophisticated example of rational drug design. The Dovitinib component selectively inhibits receptor tyrosine kinases (RTKs) including VEGFR, PDGFR, and FGFR, while the RIBOTAC moiety recruits endogenous RNase L to degrade target RNAs. This combination addresses two critical aspects of cancer biology: signal transduction pathways and post-transcriptional regulation. Recent publications highlight its potential in overcoming kinase inhibitor resistance, a common challenge in treating advanced cancers.

The development of Dovitinib-RIBOTAC responds to several unmet needs in cancer treatment identified through analysis of search trends and scientific discourse. Patients and researchers frequently inquire about new targeted therapies, overcoming treatment resistance, and personalized medicine approaches. This compound's unique mechanism positions it as a potential solution to these concerns, particularly for cancers with limited treatment options. Its progress is closely monitored by both the scientific community and patient advocacy groups interested in innovative oncology drugs.

Pharmacologically, Dovitinib-RIBOTAC demonstrates improved target engagement and therapeutic index compared to its parent compound. The RIBOTAC technology enhances specificity by requiring both binding to the target RNA and recruitment of RNase L, reducing off-target effects - a significant advantage in cancer drug development. Early-stage research suggests potential applications beyond oncology, including fibrotic diseases and certain inflammatory conditions where RTK signaling and RNA regulation play pathogenic roles.

As the scientific narrative around Dovitinib-RIBOTAC (CAS No. 2759351-68-1) develops, several key questions emerge from the research community: How does its biodistribution compare to traditional kinase inhibitors? Can it achieve sufficient tumor penetration for solid malignancies? What are the optimal combination strategies with existing therapies? These inquiries reflect the compound's position at the intersection of kinase inhibitor and RNA-targeted therapy research - two of the most active areas in pharmaceutical development today.

The intellectual property landscape surrounding Dovitinib-RIBOTAC reveals intense commercial interest, with multiple patents covering its composition, manufacturing processes, and therapeutic applications. This reflects broader trends in the biopharmaceutical industry toward next-generation targeted therapies. Investment analysts particularly note its potential in addressing high-value oncology targets with significant market opportunities, especially in indications where current targeted drugs show limited durability of response.

From a translational medicine perspective, the development path for Dovitinib-RIBOTAC presents unique challenges and opportunities. Its dual mechanism requires innovative biomarker strategies for patient selection and response monitoring. Researchers are particularly interested in developing companion diagnostics that can simultaneously assess kinase pathway activation and RNA target expression - a reflection of the compound's sophisticated mechanism of action. These efforts align with the growing emphasis on predictive biomarkers in precision medicine.

In conclusion, Dovitinib-RIBOTAC (CAS No. 2759351-68-1) represents an exciting convergence of kinase inhibitor and RNA-targeting technologies, offering new possibilities for addressing treatment-resistant cancers. Its development reflects several key trends in contemporary drug discovery: the pursuit of multi-target agents, innovative approaches to drug resistance, and the integration of RNA biology into therapeutic strategies. As research progresses, this compound may establish a new paradigm for targeted cancer therapies with applications potentially extending beyond oncology.